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CAS No.: 23779-99-9

Cat. No.: S528077

Get Quote

Physicochemical & Characterization Data

The table below summarizes the core identification and characterization data for Floctafenine available from

the search results.

Property Specification / Data

CAS Registry Number 23779-99-9 [1] [2] [3]

Molecular Formula C₂₀H₁₇F₃N₂O₄ [1] [3]

Molecular Weight 406.36 g/mol [1] [3]

IUPAC Name 2,3-dihydroxypropyl 2-[[8-(trifluoromethyl)quinolin-4-yl]amino]benzoate [1]

Melting Point 175-178 °C [1]

Boiling Point 592.1±50.0 °C (Predicted) [1]

Density 1.437±0.1 g/cm³ (Predicted) [1]

Purity 95% (Available as an off-white to pale beige solid) [1]
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Property Specification / Data

Solubility Slightly soluble in DMSO and Methanol [1] [3]

Storage Store at -20°C, sealed, away from moisture [1] [3]

Pharmacological Activity & Analytical Methods

Mechanism of Action

Floctafenine is a non-steroidal anti-inflammatory drug (NSAID) that acts as a non-narcotic analgesic. Its

primary mechanism of action is the inhibition of cyclooxygenase (COX) enzymes, which leads to a reduction

in the synthesis of prostaglandins, mediators of pain and inflammation [4] [3]. Available data suggests it

inhibits both COX-1 and COX-2 isoforms in vitro, with slightly higher potency against COX-1 [1] [3]. One

study reported IC₅₀ values of 2.33 μM for COX-1 and 3.47 μM for COX-2 in human whole blood assays

[3].

The following diagram illustrates the core mechanism of action of NSAIDs like Floctafenine and the

primary analytical workflow for its quantification and stability testing.
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Reported Analytical Methods

Several analytical methods for determining Floctafenine have been reported in the literature, focusing on its

stability and analysis in formulations.

Stability-Indicating Micellar Liquid Chromatography (MLC)

Purpose: Simultaneous determination of Floctafenine (FLF) and its hydrolytic degradation
product/main metabolite, Floctafenic Acid (FLA) [1].

Conditions:
Column: C8 column (150 x 4.6 mm, 5 µm).

Mobile Phase: 0.15 M sodium dodecyl sulfate, 10% n-propanol, 0.3% triethylamine in
0.02 M orthophosphoric acid (pH 3.0).

Flow Rate: 1.0 mL/min.
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Detection: UV at 360 nm.

Performance: The method was linear for FLF (0.5-25.0 µg/mL) and FLA (0.4-10.0 µg/mL) and
successfully applied to commercial tablets and human plasma [1].

HPLC for Combined Formulations

Purpose: Simultaneous determination of Thiocolchicoside and Floctafenine in combined
dosage forms [1].

Conditions:
Column: C18 column (250 x 4.6 mm, 5 µm).

Mobile Phase: Methanol-0.03 M phosphate buffer (70:30, v/v), pH 4.0.
Flow Rate: 1 mL/min.

Detection: UV at 400 nm.

TLC-Densitometry

Purpose: Determination of Thiocolchicoside in mixtures with Floctafenine [1].

Conditions:
Stationary Phase: Silica gel GF₂₅₄ plates.

Mobile Phase: Ethyl acetate:methanol:acetic acid (84:13:3, v/v/v).
Detection: Densitometry at 375 nm.

Impurities & Metabolites

The main known degradation product and metabolite of Floctafenine is Floctafenic Acid (FLA), which is

formed via hydrolysis [1]. Reference standards for Floctafenine and its impurities are available from

chemical suppliers like Pharmaffiliates and BOC Sciences [1] [2]. A deuterated standard, Floctafenine-d5

(CAS 1794884-17-5), is also available for use as an internal standard in mass spectrometry [2].

Clinical and Pharmacological Notes

Therapeutic Use: Floctafenine is indicated for the short-term treatment of mild to moderate pain [2]

[3]. Older studies position it as a valid alternative for patients with adverse reactions to other NSAIDs,
with a positive challenge test result in 8.7% of patients with a history of NSAID intolerance [5].

Pharmacological Profile: Early animal studies described it as a non-narcotic analgesic with a high
therapeutic index and excellent gastrointestinal tolerance in rats [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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